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Abstract
This document provides a comprehensive technical guide for researchers, chemists, and

materials scientists on the effective utilization of 9,10-Diethynylanthracene (DEA) as a high-

value chemical intermediate. DEA (CAS No. 18512-55-5) is a unique polycyclic aromatic

hydrocarbon featuring a rigid anthracene core functionalized with two highly reactive ethynyl

groups at the 9 and 10 positions.[1] This structure imparts exceptional photophysical and

electronic properties, making it an indispensable building block for the synthesis of advanced

organic materials.[1][2] We will explore the causality behind its reactivity, detail its application in

key synthetic transformations, and provide validated, step-by-step protocols for its use in the

laboratory.

Introduction: The Molecular Advantage of 9,10-
Diethynylanthracene
The strategic value of 9,10-Diethynylanthracene in modern organic synthesis stems from the

synergistic interplay between its anthracene backbone and its terminal alkyne functionalities.

The Anthracene Core: The large, planar, and aromatic anthracene unit provides inherent

rigidity and is responsible for the molecule's characteristic blue fluorescence. This core
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structure is a well-established chromophore utilized in applications ranging from organic

light-emitting diodes (OLEDs) to fluorescent probes.[3][4]

The Ethynyl Groups: The two ethynyl (acetylenic) groups are the molecule's reactive

handles. They provide sites for a wide array of carbon-carbon bond-forming reactions,

allowing for the precise construction of extended π-conjugated systems.[1][3] This

difunctionality is crucial for its role as a monomer in polymerization reactions and as a linker

in the formation of complex molecular architectures.

This unique combination makes DEA a preferred intermediate for projects demanding tailored

electronic, optical, and thermal properties.[1]

Table 1: Physicochemical Properties of 9,10-
Diethynylanthracene

Property Value Source

CAS Number 18512-55-5 [1]

Molecular Formula C₁₈H₁₀ [1]

Molecular Weight 226.27 g/mol [1]

Appearance High-purity powder [1]

Purity (Typical) ≥98% [1][3]

Core Synthetic Applications & Mechanistic Insights
The utility of DEA is best understood through the primary reaction classes it enables. Its

structure is not merely a static scaffold but an active participant in forming novel materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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